Cas no 64224-18-6 (Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester)
64224-18-6 structure
Product Name:Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
CAS No:64224-18-6
MF:C13H16N2O5
MW:280.276543617249
CID:1674012
Update Time:2024-09-03
Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester
- Butanedioic acid, 2-(2-pyrazinylcarbonyl)-, 1,4-diethyl ester
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- Inchi: 1S/C13H16N2O5/c1-3-19-11(16)7-9(13(18)20-4-2)12(17)10-8-14-5-6-15-10/h5-6,8-9H,3-4,7H2,1-2H3
- InChI Key: GBCZLKHAQBNALI-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(C(C1=NC=CN=C1)=O)CC(OCC)=O
Computed Properties
- Exact Mass: 280.10598
Experimental Properties
- Density: 1.217±0.06 g/cm3(Predicted)
- Boiling Point: 413.3±45.0 °C(Predicted)
- PSA: 95.45
- pka: 8.80±0.59(Predicted)
Butanedioic acid, (pyrazinylcarbonyl)-, diethyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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